N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide

• IUPAC Name: N-(4-carbamoylphenyl)-2-methyl-5-phenylfuran-3-carboxamide
• InChI: InChI=1S/C19H16N2O3/c1-12-16(11-17(24-12)13-5-3-2-4-6-13)19(23)21-15-9-7-14(8-10-15)18(20)22/h2-11H,1H3,(H2,20,22)(H,21,23)
• InChI Key: HPWYAKGKOOHDGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide, also known as AM404, is a synthetic analogue of the endocannabinoid anandamide. AM404 is a potent inhibitor of the reuptake of anandamide, which is a neurotransmitter that plays a role in pain sensation, appetite, and mood regulation.

Mechanism of Action

N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide inhibits the reuptake of anandamide by binding to the anandamide transporter. This leads to an increase in anandamide levels in the brain, which activates the endocannabinoid system. The endocannabinoid system plays a role in pain sensation, appetite, and mood regulation.
Biochemical and Physiological Effects:
N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has been shown to have analgesic and anti-inflammatory effects. It has also been shown to protect against neuronal damage in animal models of neurodegenerative diseases. N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate.

Advantages and Limitations for Lab Experiments

N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has several advantages for lab experiments. It is a potent inhibitor of the reuptake of anandamide, making it a useful tool for studying the endocannabinoid system. However, N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has limitations as well. It is not selective for the anandamide transporter and can also inhibit the reuptake of other neurotransmitters.

Future Directions

There are several future directions for research on N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide. One area of interest is the potential therapeutic effects of N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the development of more selective inhibitors of the anandamide transporter. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has been extensively studied for its potential therapeutic effects. Research has shown that N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has analgesic, anti-inflammatory, and neuroprotective properties. N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide has been shown to inhibit the reuptake of anandamide, leading to increased levels of anandamide in the brain. This increase in anandamide levels has been linked to the analgesic and anti-inflammatory effects of N-[4-(aminocarbonyl)phenyl]-2-methyl-5-phenyl-3-furamide.